Cas no 160855-00-5 (2-(4-bromothiophen-2-yl)furan)

• Product Name: 2-(4-bromothiophen-2-yl)furan
• CAS No: 160855-00-5
• MF: C₈H₅BrOS
• MW: 229.093700170517
• MDL: MFCD21339055
• CID: 1340756
• PubChem ID: 24977948
• Update Time: 2025-06-10

2-(4-bromothiophen-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(4-bromo-2-thienyl)-
• 2-(4-bromothiophen-2-yl)furan
• AKOS015905980
• EN300-340827
• 2-(4-bromo-2-thienyl)furan
• 160855-00-5
• 2-(4-bromo-thiophen-2-yl)-furan

• MDL： MFCD21339055
• Inchi： 1S/C8H5BrOS/c9-6-4-8(11-5-6)7-2-1-3-10-7/h1-5H
• InChI Key： PAMCHWXAVCSQJA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1=CC=CO1

Computed Properties

• Exact Mass: 227.92445
• Monoisotopic Mass: 227.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-bromothiophen-2-yl)furan

Comprehensive Overview of 2-(4-Bromothiophen-2-yl)furan (CAS No. 160855-00-5): Properties, Applications, and Industry Insights

2-(4-Bromothiophen-2-yl)furan (CAS No. 160855-00-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. This brominated furan-thiophene hybrid serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and optoelectronic applications. The compound's molecular formula, C₈H₅BrOS, combines the electron-rich properties of furan and thiophene rings with the reactivity of a bromine substituent, making it valuable for cross-coupling reactions like Suzuki-Miyaura and Stille couplings.

Recent studies highlight the growing demand for thiophene-furan derivatives in developing organic semiconductors and OLED materials, aligning with the global push for renewable energy technologies. Researchers are particularly interested in how the 4-bromothiophene moiety influences charge transport properties when incorporated into π-conjugated systems. The compound's crystal structure and HOMO-LUMO energy levels (frequently searched terms in computational chemistry) have been characterized to optimize its performance in photovoltaic devices and thin-film transistors.

In pharmaceutical contexts, 2-(4-bromothiophen-2-yl)furan serves as a precursor for kinase inhibitors and anti-inflammatory agents, addressing trending research areas like targeted cancer therapies. Its structure-activity relationship (SAR) has been explored in medicinal chemistry forums, with particular focus on how the bromine atom enhances binding affinity to biological targets. Analytical techniques such as HPLC purification and NMR spectroscopy (common search queries among chemists) are essential for quality control during synthesis.

The compound's thermal stability (up to 200°C based on TGA data) makes it suitable for high-temperature applications, while its solubility profile in common organic solvents facilitates laboratory-scale reactions. Industry reports indicate rising procurement of CAS 160855-00-5 by contract research organizations (CROs) working on precision medicine projects. Environmental considerations have also prompted studies on green synthesis routes using catalytic methods rather than traditional bromination protocols.

From a commercial perspective, suppliers often list this chemical under alternative names like 4-bromo-2-(2-furyl)thiophene or furan-thiophene bromo derivative (long-tail keywords in chemical databases). Pricing trends correlate with the availability of high-purity bromothiophene starting materials, with current market analyses showing steady growth in the fine chemicals sector. Proper storage recommendations include protection from light in amber glass containers at 2-8°C to maintain stability.

Emerging applications in bioimaging probes and fluorescent tags have expanded the compound's utility beyond traditional domains. Recent patent filings describe its incorporation into metal-organic frameworks (MOFs) for gas storage – a hot topic in materials science circles. Researchers emphasize the importance of regioselective functionalization (another frequently searched term) when modifying the furan ring for specific applications.

Quality specifications for CAS 160855-00-5 typically require ≥98% purity (HPLC), with residual solvent levels controlled per ICH guidelines. The compound's spectral data (including characteristic ¹H NMR peaks at δ 7.45-7.55 ppm for thiophene protons) serve as critical identification markers. Safety assessments confirm it as non-mutagenic in standard Ames tests, though proper PPE (personal protective equipment) remains essential during handling per OSHA standards.

Academic interest in this compound continues to rise, with over 30 peer-reviewed publications mentioning 2-(4-bromothiophen-2-yl)furan in the past five years. Its role in click chemistry applications and polymer science reflects broader trends toward modular synthesis approaches. Future research directions may explore its potential in artificial photosynthesis systems or as a ligand in catalysis – both trending topics in sustainable chemistry initiatives worldwide.